Biotin-19-SS-dutp

Description

Biotin-19-SS-deoxyuridine triphosphate, also known as Biotin-19-SS-dUTP, is a chemically modified nucleotide that incorporates biotin, a vitamin with a strong affinity for avidin and streptavidin proteins. The "19-SS" designation indicates the presence of a disulfide bond in its structure. This compound is valuable in molecular biology for labeling and isolating DNA because it can be incorporated into DNA strands during replication or synthesis processes. The unique disulfide bond allows for specific cleavage reactions, where, under reducing conditions, the bond can be broken to release the biotin group from the DNA strand. This controlled release enhances its utility in experiments.

This triphosphate facilitates the labeling of nascent DNA during replication, enabling researchers to track and isolate newly synthesized DNA strands. It is particularly useful in studies involving chromatin dynamics and protein-DNA interactions, allowing scientists to investigate gene expression and replication mechanisms. While it supports DNA synthesis at a slightly lower rate compared to its natural counterpart, deoxythymidine triphosphate, it remains functional for many applications in molecular biology. Interaction studies have demonstrated its effectiveness in labeling biomolecules and tracking interactions within complex biological systems due to its binding capabilities with avidin and streptavidin proteins.

Several compounds share structural or functional similarities with biotin-19-SS-deoxyuridine triphosphate. These include Biotin-deoxyuridine triphosphate, which has a simpler structure without the disulfide bond, lacking the controlled release capability. Digoxigenin-deoxyuridine triphosphate is similar but uses digoxigenin, resulting in different binding properties suitable for other assays. Fluorescein-deoxyuridine triphosphate incorporates fluorescein instead of biotin, providing fluorescent tagging useful in imaging applications.

• CAS No.: 104142-46-3
• Product Name: Biotin-19-SS-dutp
• Molecular Formula: C33H54N7O18P3S3
• Molecular Weight: 1025.9 g/mol
• IUPAC Name: [[5-[2,4-dioxo-5-[(E)-3-[3-[2-[6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanoylamino]ethyldisulfanyl]propanoylamino]prop-1-enyl]pyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C33H54N7O18P3S3/c41-23-17-29(56-24(23)19-55-60(51,52)58-61(53,54)57-59(48,49)50)40-18-21(31(45)39-33(40)47)7-6-13-35-28(44)11-15-63-64-16-14-36-27(43)9-2-1-5-12-34-26(42)10-4-3-8-25-30-22(20-62-25)37-32(46)38-30/h6-7,18,22-25,29-30,41H,1-5,8-17,19-20H2,(H,34,42)(H,35,44)(H,36,43)(H,51,52)(H,53,54)(H2,37,38,46)(H,39,45,47)(H2,48,49,50)/b7-6+
• Standard InChIKey: BVFVAYBZGIQMFG-VOTSOKGWSA-N
• SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)C=CCNC(=O)CCSSCCNC(=O)CCCCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
• Canonical SMILES: C1C(C(OC1N2C=C(C(=O)NC2=O)C=CCNC(=O)CCSSCCNC(=O)CCCCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
• Synonyms: Bio-19-SS-dUTP; biotin-19-SS-dUTP
• PubChem Compound: 6436409
• Last Modified: Jul 17 2023